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Compound of Interest |

Compound Name: Triacontanol
CAS No.: 593-50-0
Cat. No.: B1677592
- 7

Executive Summary & Safety Profile

Triacontanol (1-Triacontanol,

) is a saturated primary alcohol widely used as a plant growth regulator.[1][2] While the pure
substance exhibits low acute toxicity, its disposal presents specific logistical challenges due to
its physical properties—specifically its waxy nature and extreme hydrophobicity.[1]

Critical Operational Insight: The primary hazard in Triacontanol disposal is rarely the
compound itself, but rather the organic solvents (e.g., Ethanol, Chloroform, Acetone,
Polysorbate 80) used to solubilize it.[1] Improper disposal of these solutions constitutes the
majority of regulatory violations involving this compound.[1] Furthermore, pouring aqueous
suspensions down laboratory sinks leads to immediate precipitation, causing severe plumbing
blockages that require expensive remediation.[1]

Hazard Identification Summary
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Parameter Classification Operational Implication

Verification ID for waste

CAS Number 593-50-0 )
manifests.[1]
_ _ Inhalation of dust is a
Physical State Solid (Waxy Flakes/Powder) S
mechanical irritant.[1]
Solubilit NEVER dispose of via
olubili
Y (Water) sink/drain.[1]
Low flammability as a solid;
Flash Point (Solid) high if dissolved in organic
solvents.[1][2]
Regulated based on
RCRA Status Not Listed (P or U) characteristics (Ignitability) if in

solution.[1]

Pre-Disposal Assessment Workflow

Before initiating disposal, you must characterize the waste stream.[1] The disposal route is
strictly dictated by the physical state and the solvent vehicle.[1]

Waste Stream Decision Tree

The following logic flow ensures compliance with EPA (RCRA) and local hazardous waste

regulations.
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Start: Identify Waste State

Is the waste Solid or Liquid?
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Figure 1: Decision logic for segregating Triacontanol waste streams based on solvent
composition.[1]

Detailed Disposal Protocols
Protocol A: Solid Triacontanol (Pure Substance)

Applicability: Expired reagents, excess powder, or spill cleanup residues.[1]

o Container Selection: Use a High-Density Polyethylene (HDPE) wide-mouth jar or the original
container if intact.[1]

e Labeling:
o Label as "Non-Regulated Chemical Waste" (unless local laws dictate otherwise).[1]
o Chemical Name: "1-Triacontanol".[1][2][3][4][5][6]
o Hazard Checkbox: Mark "Irritant” (due to potential dust inhalation).[1]
e Disposal Method:
o Do not dispose of in regular trash.[1] While low toxicity, it is a chemical reagent.[1]

o Submit for High-Temperature Incineration through your facility's EHS (Environmental
Health & Safety) hazardous waste contractor.[1]

o Reasoning: Incineration ensures complete oxidation to

and water, preventing environmental accumulation of long-chain fatty alcohols which can
alter oxygen levels in aquatic sediments [1].[1]

Protocol B: Liquid Solutions (The High-Risk Scenario)

Applicability: Stock solutions dissolved in Ethanol, Acetone, Chloroform, or Tween-20.[1]

Warning: The waste classification is determined by the solvent, not the Triacontanol.[1]
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Waste EPA Waste Code .
Solvent Used o Segregation Rule

Classification (USA)

Ignitable Hazardous Keep separate from
Ethanol / Methanol D001 .

Waste oxidizers.[1]

Ignitable Hazardous Keep separate from
Acetone D001 / FOO3 )

Waste acids.[1]

) MUST be separated
Toxic / Halogenated

Chloroform / DCM D022 / FO02 from non-halogenated
Waste
solvents.[1]

Can often be bulked
Non-RCRA / General with non-haz liquids,

Polysorbate (Tween) N/A
Chemical but check local EHS.

[1]

Step-by-Step Liquid Disposal:

o Segregation: Determine if your solvent is halogenated (contains Chlorine/Fluorine/Bromine).

[1]

o Why? Mixing halogenated and non-halogenated solvents drastically increases disposal
costs and can cause dangerous reactions during incineration.[1]

o Collection: Pour into the appropriate satellite accumulation container (e.g., "Flammable
Waste" or "Halogenated Waste").[1]

o Precipitation Check: If the solution is old, Triacontanol may precipitate as a white solid.[1]
This is acceptable for the waste container; do not attempt to filter it out.[1] The entire slurry is

treated as hazardous waste.[1]

Protocol C: Empty Containers

Applicability: Bottles that held Triacontanol.[1]

o Triple Rinse: Rinse the container three times with a small volume of a compatible solvent
(e.g., Ethanol).[1]
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e Rinsate Disposal: Pour the rinsate into the Liquid Waste container (Protocol B).
» Defacing: Cross out the original label.

o Final Disposal: If triple-rinsed and dry, the container can usually be recycled or discarded in
regular trash (consult 40 CFR 261.7 for "RCRA Empty" compliance) [3].[1]

Spill Management & Emergency Response

In the event of a spill, rapid containment prevents the waxy substance from being tracked
throughout the lab.[1]

Powder Splll

PPE: N95 Mask + Sweep gently Wipe surface with .
Gloves + Goggles (Avoid Dust Cloud) Ethanol-dampened cloth
A Sex .'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'.'. """ ’ Label as Hazardous Waste
: ssess State:
& Contact EHS
Spill Detected ol o LR Liquid Spill

w‘ /
PPE: Nitrile Gloves + pply Inert Absorbent Scoop into
Respirator (if volatlle) (Vermiculite/Sand) Sealed Bag

Click to download full resolution via product page
Figure 2: Emergency response workflow for solid and liquid Triacontanol spills.[1]

Key Cleanup Nuance: Triacontanol is waxy and difficult to clean with water alone.[1] After
sweeping up powder or absorbing liquid, use a paper towel dampened with 70% Ethanol or
Isopropanol to wipe the surface.[1] This solubilizes the remaining waxy residue, which can then

be wiped clean.[1]

Regulatory Compliance & References

Adherence to these protocols ensures compliance with the Resource Conservation and
Recovery Act (RCRA) and minimizes environmental liability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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